Cas no 2949-92-0 (Methyl Methanethiosulfonate)

Methyl Methanethiosulfonate structure
Methyl Methanethiosulfonate structure
Product Name:Methyl Methanethiosulfonate
CAS No:2949-92-0
MF:C2H6O2S2
MW:126.197838306427
MDL:MFCD00007565
CID:43631
PubChem ID:18064
Update Time:2025-04-18

Methyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • S-methyl methanethiosulfonate
    • S-Methyl methanethiosulphonate
    • methyl methanethiolsulfonate
    • S-Methyl thiomethanesuphonate
    • Methanethiosulfonic acid S-methyl ester
    • S-Methyl methanethiolsulfonate
    • Methyl methanesulfonothioate
    • Methyl Methanethiosu
    • Methyl Methanethiosulfonate
    • S-Methyl methanesulfonothioate
    • dimethyl thiosulfonate
    • Methanethiosulfonylmethyl
    • methyl methanethiosulphonate
    • S-methyl methylthiosulfonate
    • S-METHYL THIOMETHANESULFONATE
    • MMTS
    • Methanesulfonicacid, thio-, S-methyl ester (6CI,7CI,8CI)
    • NSC 21545
    • Methylmethanethiolsulfonate
    • S-Methylmethanethiosulfonate
    • Methanesulfonothioic acid, S-methyl ester
    • (METHANESULFONYLSULFANYL)METHANE
    • methylmethanethiosulfonate
    • methyl methanethiolsulfate
    • MDL： MFCD00007565
    • Inchi： 1S/C2H6O2S2/c1-5-6(2,3)4/h1-2H3
    • InChI Key： XYONNSVDNIRXKZ-UHFFFAOYSA-N
    • SMILES： CSS(=O)(=O)C
    • BRN： 14

Computed Properties

  • Exact Mass: 125.98100
  • Monoisotopic Mass: 125.980921
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0
  • Topological Polar Surface Area: 67.8

Experimental Properties

  • Color/Form: Very light yellow red yellow transparent liquid
  • Density: 1.337 g/mL at 20 °C
    1.337 g/mL at 25 °C(lit.)
  • Boiling Point: 69-71 °C/0.4 mmHg(lit.)
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.513(lit.)
    n20/D 1.513
  • Solubility: chloroform: soluble750mg + 5 ml Chloroformmg/mL, colorless to light greenish-yellow
  • Stability/Shelf Life: Water Sensitive
  • PSA: 67.82000
  • LogP: 1.38980
  • Solubility: Not available

Methyl Methanethiosulfonate Security Information

Methyl Methanethiosulfonate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl Methanethiosulfonate Pricemore >>

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